Cas no 108885-79-6 (5-azidopyridine-2-carboxylic acid)

• Product Name: 5-azidopyridine-2-carboxylic acid
• CAS No: 108885-79-6
• MF: C₆H₄N₄O₂
• MW: 164.121560096741
• MDL: MFCD32066317
• CID: 222035
• PubChem ID: 3037871
• Update Time: 2025-06-14

5-azidopyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxylicacid, 5-azido-
• 5-azidopyridine-2-carboxylic acid
• 5-Apca
• AC1MI3O9
• ACMC-20mbvj
• AG-D-25515
• CTK0I2550
• EN300-2010142
• DTXSID40148758
• 108885-79-6

• MDL： MFCD32066317
• Inchi： 1S/C6H4N4O2/c7-10-9-4-1-2-5(6(11)12)8-3-4/h1-3H,(H,11,12)
• InChI Key： DFBXREGUQVVUEO-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CN=1)N=[N+]=[N-])=O

Computed Properties

• Exact Mass: 164.03352
• Monoisotopic Mass: 164.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 98.95
• LogP: 1.17436

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 5-azidopyridine-2-carboxylic acid

5-Azidopyridine-2-carboxylic Acid (CAS No. 108885-79-6): A Versatile Building Block in Modern Organic Synthesis

The 5-azidopyridine-2-carboxylic acid (CAS No. 108885-79-6) is a highly functionalized heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry, materials science, and bioconjugation. Its unique structure, featuring both an azido group and a carboxylic acid moiety, makes it a valuable intermediate for click chemistry applications, drug discovery, and polymer modification. Researchers and industry professionals frequently search for terms like "5-azidopyridine-2-carboxylic acid synthesis", "CAS 108885-79-6 applications", and "azide-containing heterocycles", reflecting its growing relevance in interdisciplinary research.

One of the most compelling aspects of 5-azidopyridine-2-carboxylic acid is its role in bioorthogonal chemistry. The azido group readily participates in Staudinger ligation and copper-catalyzed azide-alkyne cycloaddition (CuAAC), enabling selective labeling of biomolecules. This property has made it indispensable in proteomics, cell imaging, and the development of targeted therapeutics. Recent trends in AI-driven drug design have further highlighted the demand for such modular building blocks, as they facilitate rapid structure-activity relationship (SAR) studies.

In materials science, 5-azidopyridine-2-carboxylic acid serves as a precursor for functionalized polymers and metal-organic frameworks (MOFs). Its ability to form stable covalent bonds with alkynes or phosphines under mild conditions aligns with the push toward sustainable chemistry. Searches for "green synthesis of azidopyridines" and "MOF linkers with azide groups" underscore this intersection of innovation and environmental responsibility.

The compound’s spectroscopic properties (e.g., IR absorption at ~2100 cm^-1 for the azide stretch) and solubility profile (compatible with polar organic solvents) are frequently discussed in technical forums. Questions like "How to purify 5-azidopyridine-2-carboxylic acid?" or "Stability of CAS 108885-79-6 under acidic conditions" reflect practical challenges addressed in recent publications. Proper handling—such as avoiding prolonged exposure to light—is often emphasized to maintain its reactivity.

Emerging applications in agrochemicals and electronic materials further expand the utility of 5-azidopyridine-2-carboxylic acid. For instance, its incorporation into conductive polymers enhances charge transport properties, a topic gaining traction in flexible electronics research. Meanwhile, its derivatization into herbicide intermediates aligns with the agrochemical industry’s focus on precision farming.

In summary, 5-azidopyridine-2-carboxylic acid (CAS No. 108885-79-6) exemplifies the convergence of molecular diversity and functional adaptability. Its integration into cutting-edge technologies—from bioconjugation to smart materials—ensures its continued prominence in scientific literature and industrial workflows. As researchers explore novel reactions (e.g., photocatalytic azide activation), this compound’s potential will only broaden, answering the rising demand for multifunctional scaffolds in modern chemistry.